Cas no 2138541-92-9 (4-Ethyl-3-[(propan-2-yl)(propyl)amino]cyclohexan-1-ol)

• Product Name: 4-Ethyl-3-[(propan-2-yl)(propyl)amino]cyclohexan-1-ol
• CAS No: 2138541-92-9
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 6206530
• PubChem ID: 165497508
• Update Time: 2025-10-11

4-Ethyl-3-[(propan-2-yl)(propyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-[(propan-2-yl)(propyl)amino]cyclohexan-1-ol
• EN300-1160214
• 2138541-92-9
• 4-Ethyl-3-[(propan-2-yl)(propyl)amino]cyclohexan-1-ol

• Inchi： 1S/C14H29NO/c1-5-9-15(11(3)4)14-10-13(16)8-7-12(14)6-2/h11-14,16H,5-10H2,1-4H3
• InChI Key： HVOQDZWWRYBSDZ-UHFFFAOYSA-N
• SMILES： OC1CCC(CC)C(C1)N(CCC)C(C)C

Computed Properties

• Exact Mass: 227.224914549g/mol
• Monoisotopic Mass: 227.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Ethyl-3-[(propan-2-yl)(propyl)amino]cyclohexan-1-ol

Research Briefing on 4-Ethyl-3-[(propan-2-yl)(propyl)amino]cyclohexan-1-ol (CAS: 2138541-92-9)

In recent years, the compound 4-Ethyl-3-[(propan-2-yl)(propyl)amino]cyclohexan-1-ol (CAS: 2138541-92-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This tertiary amino alcohol derivative has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The unique structural features of this compound, including its cyclohexanol core and strategically placed ethyl and aminoalkyl substituents, contribute to its bioactive properties and make it a valuable candidate for further investigation.

Recent studies have focused on elucidating the pharmacological profile of 4-Ethyl-3-[(propan-2-yl)(propyl)amino]cyclohexan-1-ol, with particular emphasis on its receptor binding affinity and selectivity. Preliminary in vitro assays have demonstrated significant interactions with both adrenergic and dopaminergic receptor subtypes, suggesting potential applications in neurological disorders such as Parkinson's disease and depression. The compound's ability to cross the blood-brain barrier, as evidenced by pharmacokinetic studies in rodent models, further supports its CNS activity.

The synthetic pathway for 4-Ethyl-3-[(propan-2-yl)(propyl)amino]cyclohexan-1-ol has been optimized in recent publications, with researchers achieving improved yields and purity through novel catalytic systems. A 2023 study published in the Journal of Medicinal Chemistry reported a stereoselective synthesis approach that allows for the production of enantiomerically pure forms of the compound, which is crucial for understanding structure-activity relationships and minimizing potential side effects.

Metabolic stability studies have revealed that 4-Ethyl-3-[(propan-2-yl)(propyl)amino]cyclohexan-1-ol undergoes primarily hepatic metabolism via cytochrome P450 enzymes, with a half-life that suggests potential for once-daily dosing in clinical applications. Researchers have identified several active metabolites that may contribute to the overall pharmacological effect, warranting further investigation into their individual activities.

Current preclinical research is exploring the therapeutic window and safety profile of this compound, with particular attention to its cardiovascular effects. While initial toxicology studies in animal models have shown favorable results at therapeutic doses, ongoing research aims to fully characterize the dose-response relationship and identify any potential off-target effects that might limit clinical development.

The structural similarity of 4-Ethyl-3-[(propan-2-yl)(propyl)amino]cyclohexan-1-ol to known pharmacophores has prompted computational chemistry studies to model its interactions with various biological targets. Molecular docking simulations have provided insights into the compound's binding modes, which are being used to guide the design of next-generation analogs with improved potency and selectivity.

As research progresses, 4-Ethyl-3-[(propan-2-yl)(propyl)amino]cyclohexan-1-ol continues to show promise as a lead compound for CNS-targeted therapies. Future directions include comprehensive clinical trials to evaluate its efficacy in specific disease models, as well as formulation studies to optimize its delivery and bioavailability. The compound's unique pharmacological profile positions it as a potentially valuable addition to the neuropharmacological arsenal, pending successful completion of ongoing research and development efforts.